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Compound of Interest

Compound Name: Apodoa

CAS No.: 92751-87-6

Cat. No.: B1234849

Get Quote

Disclaimer: Initial searches for "Apodoa" did not yield any relevant results. It is highly probable

that "Apodoa" is a typographical error and the intended subject was "apolipoprotein(a)" or

"apo(a)". This guide proceeds under that assumption, presenting available data for

apolipoprotein(a).

This technical guide provides a summary of the known physicochemical properties of human

apolipoprotein(a) [apo(a)], a key component of lipoprotein(a) [Lp(a)]. The information is

targeted towards researchers, scientists, and drug development professionals.

Physicochemical Characteristics of
Apolipoprotein(a)
Apolipoprotein(a) is a large, hydrophilic glycoprotein with a unique structure. Understanding its

physicochemical properties is crucial for research and therapeutic development.

Table 1: Summary of Physicochemical Properties of Apolipoprotein(a)
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Property Value Notes

Molecular Weight 281,000 Da

Determined by sedimentation

equilibrium in 6 M guanidine

HCl after reduction and

carboxymethylation.[1]

Structure

Mostly random coil (71%), with

8% alpha-helix and 21% beta-

sheet.

Determined by circular

dichroism.[1]

Intrinsic Viscosity 28.3 cm³/g
Consistent with an extended,

flexible coil structure.[1]

Carbohydrate Content 28.1% by weight

Composed of mannose,

galactose, galactosamine,

glucosamine, and sialic acid.

[1]

Molar Ratio of Carbohydrates

Mannose:Galactose:Galactosa

mine:Glucosamine:Sialic Acid

≈ 3:7:5:4:7

Amino Acid Composition

High in proline (11.4 mol %),

tryptophan, tyrosine, arginine,

and threonine. Low in lysine,

phenylalanine, and isoleucine.

Solubility Water-soluble

Apo(a) is a water-soluble

product following the chemical

reduction of lipoprotein(a).[1]

Experimental Protocols
The following section outlines the methodologies used to determine the key physicochemical

properties of apo(a) as cited in the literature.

2.1. Isolation and Purification of Apolipoprotein(a)

Starting Material: Human plasma lipoprotein(a) [Lp(a)].

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pubmed.ncbi.nlm.nih.gov/2941420/
https://pubmed.ncbi.nlm.nih.gov/2941420/
https://pubmed.ncbi.nlm.nih.gov/2941420/
https://pubmed.ncbi.nlm.nih.gov/2941420/
https://pubmed.ncbi.nlm.nih.gov/2941420/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1234849?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Method: Chemical reduction of Lp(a) to yield two water-soluble products: apolipoprotein(a)

[apo(a)] and lipoprotein(a-) [Lp(a-)].

Separation: The products are separated by rate zonal ultracentrifugation. Apo(a) is recovered

from the bottom of the gradient.[1]

2.2. Molecular Weight Determination

Method: Sedimentation equilibrium in 6 M guanidine HCl.[1]

Sample Preparation: Apo(a) is reduced and carboxymethylated prior to analysis.[1]

2.3. Structural Analysis

Method: Circular Dichroism (CD).

Purpose: To determine the secondary structure composition (alpha-helix, beta-sheet, random

coil).[1]

2.4. Viscometry

Method: Standard viscometry techniques.

Purpose: To determine the intrinsic viscosity and infer the overall shape and conformation of

the molecule in solution.[1]

Logical Relationships and Workflows
The following diagrams illustrate the key processes and relationships described in the

experimental protocols.
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Caption: Workflow for the isolation of apolipoprotein(a) from human plasma lipoprotein(a).
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Caption: Experimental workflow for the physicochemical characterization of apolipoprotein(a).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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